2-ethynyl-1-methylpiperazine, trifluoroacetic acid
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Description
2-ethynyl-1-methylpiperazine, trifluoroacetic acid is a chemical compound that combines the structural features of piperazine and trifluoroacetic acid. Piperazine is a heterocyclic organic compound that contains two nitrogen atoms at opposite positions in a six-membered ring. Trifluoroacetic acid is a strong acid with the formula CF₃COOH, known for its high acidity and ability to act as a solvent and reagent in organic synthesis.
Properties
CAS No. |
2680540-43-4 |
|---|---|
Molecular Formula |
C9H13F3N2O2 |
Molecular Weight |
238.2 |
Purity |
95 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-ethynyl-1-methylpiperazine, trifluoroacetic acid typically involves the following steps:
Alkylation of Piperazine: The initial step involves the alkylation of piperazine with an appropriate alkylating agent to introduce the ethynyl group.
Methylation: The next step involves the methylation of the piperazine ring to introduce the methyl group.
Trifluoroacetylation: Finally, the compound is treated with trifluoroacetic acid to form the desired product.
Industrial Production Methods
Industrial production methods for this compound may involve large-scale synthesis using similar steps but optimized for higher yields and purity. The reaction conditions, such as temperature, pressure, and solvent choice, are carefully controlled to ensure efficient production.
Chemical Reactions Analysis
Types of Reactions
2-ethynyl-1-methylpiperazine, trifluoroacetic acid undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: Reduction reactions can convert the compound into different reduced forms.
Substitution: The ethynyl and methyl groups can undergo substitution reactions with various reagents.
Common Reagents and Conditions
Oxidizing Agents: Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reducing Agents: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.
Substitution Reagents: Halogens, alkyl halides, and other electrophiles are commonly used in substitution reactions.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions may produce various substituted derivatives.
Scientific Research Applications
2-ethynyl-1-methylpiperazine, trifluoroacetic acid has several scientific research applications, including:
Chemistry: Used as a reagent in organic synthesis for the preparation of complex molecules.
Biology: Investigated for its potential biological activity and interactions with biomolecules.
Medicine: Explored for its potential therapeutic properties and as a building block for drug development.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 2-ethynyl-1-methylpiperazine, trifluoroacetic acid involves its interaction with molecular targets and pathways. The ethynyl and trifluoroacetyl groups play a crucial role in its reactivity and interactions. The compound may act as an inhibitor or activator of specific enzymes or receptors, depending on its structure and functional groups.
Comparison with Similar Compounds
Similar Compounds
1-ethyl-4-methylpiperazine: Similar in structure but lacks the ethynyl and trifluoroacetyl groups.
2-ethynylpiperazine: Contains the ethynyl group but lacks the methyl and trifluoroacetyl groups.
1-methylpiperazine: Contains the methyl group but lacks the ethynyl and trifluoroacetyl groups.
Uniqueness
2-ethynyl-1-methylpiperazine, trifluoroacetic acid is unique due to the presence of both ethynyl and trifluoroacetyl groups, which confer distinct chemical properties and reactivity. This combination of functional groups makes it a valuable compound for various applications in research and industry.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
